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Compound of Interest

Compound Name: Cps-11

Cat. No.: B1669587

Initial inquiries into the handling of "Cps-11" revealed that this designation does not refer to a
chemical compound. Instead, "Cps-11" is the model identifier for a line of robust, analog and
digital pH sensors manufactured by Endress+Hauser. These sensors, including the Orbisint
CPS11 and CPS11D models, are designed for a wide range of applications in laboratory and
industrial settings, from the chemical industry to water treatment.[1][2]

This guide provides essential safety, operational, and logistical information for researchers,
scientists, and drug development professionals who work with the Endress+Hauser CPS11
series of pH sensors.

Essential Safety and Operational Information

While not a chemical hazard, the safe and proper handling of the CPS11 pH sensor is crucial
for accurate measurements and longevity of the equipment. The primary risks associated with
these sensors involve potential damage to the delicate glass membrane and exposure to the

solutions being measured.

Personal Protective Equipment (PPE)

When handling the CPS11 sensor, particularly during installation, removal, cleaning, and
calibration, it is essential to wear appropriate personal protective equipment. The specific PPE
required will depend on the nature of the liquids being analyzed.

General Recommendations:
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o Eye Protection: Safety glasses or goggles are recommended to protect against splashes of
the measurement solution.[3][4]

» Hand Protection: Wear suitable chemical-resistant gloves to prevent skin contact with the
measurement solution.[3][4]

» Lab Coat: A standard lab coat should be worn to protect from potential spills.

Operational Plans

Installation:

o Inspection: Before installation, visually inspect the sensor for any damage, especially to the
glass bulb and diaphragm.

e Mounting: The sensor should be installed at an angle of at least 15° from the horizontal to
prevent air bubbles from interfering with measurements.[3][4][5][6] It should never be
installed upside down.[3][4][5][6]

e Connection: For digital CPS11D models with Memosens technology, the connection to the
transmitter is straightforward and provides a secure, interference-free digital signal.[5][6]
Analog models require a direct connection to a compatible transmitter.

Handling and Maintenance:

o Cleaning: The frequency and method of cleaning will depend on the application. General
cleaning involves rinsing the electrode with deionized water.[7] For specific contaminants,
the following procedures are recommended:

Inorganic deposits: Immerse the electrode in a 0.1 mol/l HCI or NaOH solution for several

[¢]

minutes.[8]

Organic deposits: Rinse with a suitable organic solvent like ethanol or acetone.[8]

[¢]

o

Protein deposits: Soak in a pepsin/HCI solution for about an hour.[7][8]

o

Sulfides: Use a thiourea/HCI solution.[8]
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o Calibration: Regular calibration is crucial for accurate pH measurements. It is recommended

to calibrate the sensor before first use and then at regular intervals based on the

application's requirements.[9]

o Storage: Never store the pH electrode dry.[8] When not in use, the sensor should be stored

in its watering cap filled with a 3 mol/l KCI solution or the appropriate storage solution

recommended by the manufacturer.[7][8] Storing in deionized water can damage the

electrode.[7][8]

Technical Specifications

The Endress+Hauser Orbisint CPS11 series is available in various models tailored to specific

applications. The following table summarizes the key specifications for different versions of the

sensor.[6]
Electrode Version Application pH Range Temperature Range
-15t0 80 °C (5t0 176
AA Water / Wastewater lto12 R)
] -15t0 80 °C (5to 176
AS Boiler Feedwater lto12 R
0to 135 °C (32 to 275
BA Process Oto 14
OF)
Hydrofluoric Acid 0to 70°C (32to 158
FA 0to 10
Process °F)
Chemicals,
o 0to 135 °C (32 to 275
BT (with ion trap) Scrubbers, Pulp & Oto 14 R)
Paper

Experimental Workflow: pH Measurement Loop

The CPS11 sensor is a key component in a pH measurement loop. The following diagram

illustrates a typical experimental setup.
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A typical pH measurement loop using the CPS11 sensor.

Disposal Plan

The Endress+Hauser CPS11 pH sensor is an electronic device and should not be disposed of

as general waste. Proper disposal is necessary to prevent environmental contamination from

electronic components.[10][11]

Disposal Steps:

» Decontamination: Before disposal, the sensor must be thoroughly cleaned and

decontaminated to remove any hazardous material residues.[11][12] This typically involves

rinsing with an appropriate cleaning solution followed by deionized water.
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e Electronic Waste Recycling: The decontaminated sensor should be disposed of through a
certified electronic waste (e-waste) recycling program.[10][11][12] Many institutions have
specific procedures for the disposal of laboratory and electronic equipment. Consult your
institution's Environmental Health and Safety (EHS) office for guidance on the proper
disposal channels.[11][12]

o Documentation: It is good practice to maintain records of equipment decontamination and
disposal.[13]

By following these guidelines, researchers and laboratory professionals can ensure the safe
and effective use of the Endress+Hauser CPS11 pH sensor and its proper disposal at the end
of its lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Understanding Cps-11: From Chemical Reagent to
Laboratory Equipment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669587#personal-protective-equipment-for-
handling-cps-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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